Cas no 72749-89-4 (4,6-dihydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione)
72749-89-4 structure
Product Name:4,6-dihydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione
CAS No:72749-89-4
MF:C4H4N4O2
MW:140.100159645081
CID:1760891
PubChem ID:3085836
Update Time:2025-04-21
4,6-dihydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione Chemical and Physical Properties
Names and Identifiers
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- 4,6-dihydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione
- 1,3,4,6-tetrahydroimidazo[4,5-d]imidazole-2,5-dione
- Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione, diacetyltetrahydro-
- AGWIAWWOIOUIPW-UHFFFAOYSA-N
- Imidazo(4,5-d)imidazole-2,5(1H,3H)-dione, diacetyltetrahydro-
- 72749-89-4
-
- Inchi: 1S/C4H4N4O2/c9-3-5-1-2(7-3)8-4(10)6-1/h(H2,5,7,9)(H2,6,8,10)
- InChI Key: AGWIAWWOIOUIPW-UHFFFAOYSA-N
- SMILES: O=C1NC2=C(NC(N2)=O)N1
Computed Properties
- Exact Mass: 140.03352
- Monoisotopic Mass: 140.03342538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 82.3Ų
Experimental Properties
- PSA: 82.26
4,6-dihydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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